Cas no 899966-06-4 (methyl 3-(2,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate)
methyl 3-(2,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- FMKNDOPWCKVPJB-UHFFFAOYSA-N
- methyl 3-(2,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate
-
- Inchi: 1S/C18H17NO6S2/c1-23-11-8-9-13(14(10-11)24-2)19-27(21,22)17-12-6-4-5-7-15(12)26-16(17)18(20)25-3/h4-10,19H,1-3H3
- InChI Key: FMKNDOPWCKVPJB-UHFFFAOYSA-N
- SMILES: C1(C(OC)=O)SC2=CC=CC=C2C=1S(NC1=CC=C(OC)C=C1OC)(=O)=O
methyl 3-(2,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3166-0508-2μmol |
methyl 3-[(2,4-dimethoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate |
899966-06-4 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3166-0508-5μmol |
methyl 3-[(2,4-dimethoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate |
899966-06-4 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3166-0508-1mg |
methyl 3-[(2,4-dimethoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate |
899966-06-4 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3166-0508-2mg |
methyl 3-[(2,4-dimethoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate |
899966-06-4 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3166-0508-3mg |
methyl 3-[(2,4-dimethoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate |
899966-06-4 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3166-0508-4mg |
methyl 3-[(2,4-dimethoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate |
899966-06-4 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3166-0508-5mg |
methyl 3-[(2,4-dimethoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate |
899966-06-4 | 90%+ | 5mg |
$69.0 | 2023-04-27 |
methyl 3-(2,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on methyl 3-(2,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate
Research Briefing on Methyl 3-(2,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate (CAS: 899966-06-4)
Methyl 3-(2,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate (CAS: 899966-06-4) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its benzothiophene core and sulfamoyl functional group, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, making it a compound of significant interest for drug discovery and development.
The structural uniqueness of methyl 3-(2,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate lies in its ability to interact with specific biological targets. The benzothiophene scaffold is known for its versatility in medicinal chemistry, often contributing to enhanced binding affinity and metabolic stability. The sulfamoyl group further enhances its potential as a modulator of enzymatic activity, particularly in pathways involving sulfotransferases and other sulfur-metabolizing enzymes. Recent research has focused on elucidating the precise mechanisms by which this compound exerts its effects, with preliminary findings suggesting its utility in anti-inflammatory and anticancer therapies.
One of the key studies published in the last year investigated the compound's role as an inhibitor of specific kinases involved in inflammatory signaling pathways. The research demonstrated that methyl 3-(2,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate effectively suppressed the activity of key pro-inflammatory kinases, reducing cytokine production in vitro and in vivo. These findings highlight its potential as a lead compound for developing novel anti-inflammatory agents, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, recent investigations have explored the compound's anticancer potential. A 2023 study published in the Journal of Medicinal Chemistry reported that methyl 3-(2,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate exhibited selective cytotoxicity against certain cancer cell lines, including those resistant to conventional chemotherapy. The study attributed this activity to the compound's ability to induce apoptosis via the mitochondrial pathway and inhibit angiogenesis. These results suggest that further optimization of this scaffold could yield potent anticancer agents with improved efficacy and reduced side effects.
The synthetic accessibility of methyl 3-(2,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate has also been a focus of recent research. A novel, high-yield synthesis route was reported in a 2022 publication, which emphasized the use of green chemistry principles to minimize environmental impact. This advancement is particularly significant for scaling up production for preclinical and clinical studies, ensuring that the compound can be efficiently synthesized in large quantities without compromising purity or yield.
Despite these promising findings, challenges remain in the development of methyl 3-(2,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate as a therapeutic agent. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications to enhance its absorption and distribution profiles. Additionally, its metabolic stability and potential off-target effects require thorough investigation to ensure safety and efficacy in human trials. Ongoing research aims to address these issues through medicinal chemistry optimization and advanced formulation strategies.
In conclusion, methyl 3-(2,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate represents a promising candidate for drug development, with demonstrated potential in anti-inflammatory and anticancer applications. Recent studies have shed light on its mechanisms of action, synthetic pathways, and therapeutic benefits, paving the way for future research. As the scientific community continues to explore its full potential, this compound may emerge as a valuable tool in the fight against complex diseases, offering new hope for patients and clinicians alike.
899966-06-4 (methyl 3-(2,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)